N-(3-bromo-4-methylphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(3-bromo-4-methylphenyl)-2-(5-thiophen-2-yltetrazol-2-yl)acetamide
• InChI: InChI=1S/C14H12BrN5OS/c1-9-4-5-10(7-11(9)15)16-13(21)8-20-18-14(17-19-20)12-3-2-6-22-12/h2-7H,8H2,1H3,(H,16,21)
• InChI Key: WRDXLYQKSCESBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2N=C(N=N2)C3=CC=CS3)Br
• Molecular Formula: C14H12BrN5OS
• Molecular Weight: 378.25 g/mol

Description

N-(3-bromo-4-methylphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a tetrazole derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-bromo-4-methylphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that play a role in inflammation and pain. Additionally, this compound has been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability and the development of seizures.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects in animal models. Additionally, this compound has been shown to modulate the activity of GABA receptors, which are involved in the regulation of neuronal excitability and the development of seizures.

Advantages and Limitations for Lab Experiments

N-(3-bromo-4-methylphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize using various methods, and its mechanism of action and physiological effects have been well-studied. However, one limitation of this compound is that its bioavailability and pharmacokinetics have not been fully characterized, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(3-bromo-4-methylphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide. One direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, future studies could focus on characterizing its pharmacokinetics and bioavailability to better understand its potential as a therapeutic agent. Finally, further research could investigate the potential of this compound as a lead compound for the development of novel therapeutic agents.

Synthesis Methods

The synthesis of N-(3-bromo-4-methylphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has been achieved using different methods, including the reaction of 3-bromo-4-methylbenzoyl chloride with sodium azide followed by the reaction of the resulting intermediate with 2-thienylhydrazine and acetic anhydride. Other methods involve the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride followed by the reaction of the resulting intermediate with sodium azide, 2-thienylhydrazine, and acetic anhydride.

Scientific Research Applications

N-(3-bromo-4-methylphenyl)-2-[5-(2-thienyl)-2H-tetrazol-2-yl]acetamide has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects in animal models. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.